Cas no 61291-22-3 ( )
structure
Product Name:
CAS No:61291-22-3
MF:C5H4ClNOS
MW:161.609358787537
CID:954280
PubChem ID:45081378
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolecarbonyl chloride, 5-methyl- (9CI)
- 5-Methyl-1,3-thiazole-2-carbonyl chloride
- DTXSID50664555
- 2-THIAZOLECARBONYL CHLORIDE, 5-METHYL-
- DB-324190
- 5-Methylthiazole-2-carbonyl chloride
- 2-Thiazolecarbonyl chloride,5-methyl-(9ci)
- SCHEMBL3053764
- 61291-22-3
-
-
- Inchi： 1S/C5H4ClNOS/c1-3-2-7-5(9-3)4(6)8/h2H,1H3
- InChI Key： JSLOJDYATUONSR-UHFFFAOYSA-N
- SMILES： ClC(C1=NC=C(C)S1)=O
Computed Properties
- Exact Mass: 160.97
- Monoisotopic Mass: 160.97
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2A^2
- XLogP3: 2.2
Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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